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Compound of Interest

Compound Name: sodium;pyridine-4-carboxylate

Cat. No.: B7882404

Get Quote

Introduction: The Hydration Challenge
Welcome to the Technical Support Center for Sodium Isonicotinate (Na-INA). If you are

accessing this guide, you are likely encountering issues with phase purity, specifically

distinguishing between the stable Tetrahydrate form and various Anhydrous or Lower-Hydrate

phases.

Sodium Isonicotinate (CAS 16887-79-9) is a sodium salt of 4-pyridinecarboxylic acid.[1][2][3][4]

[5] Unlike its parent acid (isonicotinic acid) or amide (isonicotinamide), which exhibit classic

conformational polymorphism, Na-INA's solid-state behavior is dominated by Pseudo-

polymorphism (solvatomorphism). The sodium ion's high coordination demand typically drives

the formation of a stable tetrahydrate [Na(C₆H₄NO₂)·4H₂O] in ambient conditions.

Common User Pain Points:

Phase Collapse: Loss of crystallinity during drying (dehydration).

Oiling Out: Liquid-liquid phase separation during anti-solvent crystallization.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7882404#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0704470.htm
https://www.scbt.com/p/sodium-isonicotinate-16887-79-9
https://pubchem.ncbi.nlm.nih.gov/compound/23662338
https://www.tcichemicals.com/BE/en/sds/P0991_EU_6N.pdf
https://fluorochem.co.uk/product/F547166/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7882404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variable Dissolution: Inconsistent solubility profiles caused by mixed hydrate/anhydrous

phases.

Module 1: Thermodynamic Control (Hydrate vs.
Anhydrate)
The Core Mechanism
The transition between the hydrated and anhydrous forms of Sodium Isonicotinate is driven by

Water Activity (

).

High

(> 0.6): The lattice incorporates water to satisfy the Na⁺ coordination sphere, favoring the
Tetrahydrate.

Low

(< 0.3) or High Temp (> 80°C): Water is stripped, often causing the lattice to collapse into a
microcrystalline or amorphous anhydrous powder unless controlled carefully.

Troubleshooting Guide: Phase Selection
Q: I am getting a mixture of opaque powder and clear crystals. What is happening? A: You are

likely operating near the critical water activity boundary. If you dry the tetrahydrate too

aggressively (vacuum + heat), you strip the structural water, creating a "collapsed" anhydrous

phase (opaque) on the surface of the crystal.

Corrective Protocol: Water Activity Balancing To ensure phase purity, you must match your

solvent composition to the desired crystal form.
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Target Phase Solvent System Critical Parameter Drying Condition

Tetrahydrate (Stable)
Water (100%) or

Water/EtOH (50:50) > 0.6
Air dry at 25°C, 40-

60% RH

Anhydrous

(Metastable)

Methanol (Dry) or

EtOH (Dry) < 0.1 Vacuum oven at 80°C

Visual Workflow: Solvent Selection Logic
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Start: Define Target Phase

Target Form?

Tetrahydrate
(Stable Form)

Ambient Stability

Anhydrous
(High Energy)

High Solubility/Bioavailability

Solvent: Water or
Water/Alcohol (>20% v/v H2O)

Evaporative Crystallization
(Slow, Ambient T)

Drying: Ambient Air
(Do NOT use Vacuum)

Solvent: Dry Methanol/Ethanol
(<1% Water)

High T Slurry or
Anti-solvent Crash

Drying: Vacuum >80°C
Store w/ Desiccant

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on thermodynamic stability of Sodium

Isonicotinate phases.
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Module 2: Kinetic Control (Anti-Solvent
Crystallization)
The "Oiling Out" Phenomenon
Sodium Isonicotinate is highly soluble in water but poorly soluble in alcohols (ethanol,

isopropanol). A common error is adding the anti-solvent (alcohol) too quickly to the aqueous

solution. This creates a region of extremely high supersaturation where the salt separates as a

liquid droplet (oil) rather than a crystal, trapping impurities.

Troubleshooting Guide: Anti-Solvent Addition
Q: My solution turned milky/oily immediately after adding Ethanol. How do I fix this? A: You

triggered "Liquid-Liquid Phase Separation" (LLPS). The supersaturation generated was too

high for nucleation to keep up.

Corrective Protocol: The "Pulse and Wait" Method

Prepare Solution: Dissolve Na-INA in Water (Saturation at 25°C is approx. ~150 mg/mL).

Initial Addition: Add Ethanol dropwise until the solution becomes faintly turbid (metastable

zone limit).

Seed: Add 0.1% w/w seed crystals of the Tetrahydrate.

Aging: Stir for 30 minutes. The turbidity should resolve into distinct particles.

Final Addition: Add the remaining Ethanol slowly (over 2 hours).

Visual Workflow: Anti-Solvent Feedback Loop
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Figure 2: Kinetic control loop for anti-solvent crystallization to prevent oiling out.

Module 3: Solid-State Characterization (Validation)
You cannot rely on visual inspection alone. Sodium Isonicotinate tetrahydrate and anhydrous

forms are both white powders.

Diagnostic Table: Distinguishing Phases
Technique Tetrahydrate (Stable)

Anhydrous
(Unstable/Hygroscopic)

PXRD

Sharp peaks at low 2

(indicative of large unit cell with

water).

Shifted peaks; often broader

due to lattice strain or smaller

crystallites.

DSC

Broad endotherm ~60-100°C

(Dehydration) followed by

melting >250°C.

No low-temp endotherm.

Sharp melting >250°C (if

handled dry).

TGA

Stepwise weight loss (~30-

35% mass loss corresponding

to 4 H₂O).

< 1% mass loss until

decomposition.
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Q: My DSC shows a split peak at 80°C. Is this a new polymorph? A: Likely not. This usually

indicates stepwise dehydration. The tetrahydrate may lose 2 water molecules to form a

dihydrate intermediate before becoming anhydrous. This is a kinetic event, not a stable

polymorph.
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Source of chemical identity, CAS (16887-79-9), and basic physicochemical properties.[1]

[3]
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Provides the theoretical basis for pH-dependent solubility of isonicotinic acid derivatives.
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Confirms the tetrahydrate as the standard commercial solid form.

Disclaimer:This guide is for research purposes only. Sodium Isonicotinate is a chemical

reagent; consult the Safety Data Sheet (SDS) for handling instructions. Crystalline forms may

vary based on specific impurity profiles of your raw material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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